Bis[2-(2-chloroethylsulfanyl)ethyl] carbonate

• Molecular Formula: C9H16Cl2O3S2
• Molecular Weight: 307.3 g/mol
• IUPAC Name: bis[2-(2-chloroethylsulfanyl)ethyl] carbonate
• InChI: InChI=1S/C9H16Cl2O3S2/c10-1-5-15-7-3-13-9(12)14-4-8-16-6-2-11/h1-8H2
• InChI Key: GCYDTZGFKPBCOL-UHFFFAOYSA-N
• Canonical SMILES: C(CSCCCl)OC(=O)OCCSCCCl
• CAS No.: 90436-58-1

Description

Bis[2-(2-chloroethylsulfanyl)ethyl] carbonate: is an organosulfur compound with the chemical formula C_8H_14Cl_2O_3S_2 This compound is characterized by the presence of two 2-chloroethylsulfanyl groups attached to a central carbonate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions:

Ethylene and Sulfur Dichloride Reaction: One of the primary methods for synthesizing compounds similar to Bis[2-(2-chloroethylsulfanyl)ethyl] carbonate involves the reaction of ethylene with sulfur dichloride.

Thiodiglycol and Phosphorus Trichloride Reaction: Another method involves the reaction of thiodiglycol with phosphorus trichloride, resulting in the formation of the desired compound through a substitution reaction.

Concentrated Hydrochloric Acid and Thiodiglycol Reaction: The reaction of concentrated hydrochloric acid with thiodiglycol is also used to produce compounds similar to this compound.

Industrial Production Methods: Industrial production methods for this compound typically involve large-scale reactions using the above-mentioned synthetic routes. The reaction conditions are optimized to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: Bis[2-(2-chloroethylsulfanyl)ethyl] carbonate can undergo oxidation reactions, leading to the formation of sulfoxides and sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiol derivatives.

Substitution: The compound can participate in substitution reactions, where the chlorine atoms are replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles for Substitution: Sodium azide, potassium cyanide.

Major Products Formed:

Oxidation Products: Sulfoxides, sulfones.

Reduction Products: Thiol derivatives.

Substitution Products: Compounds with various nucleophiles replacing the chlorine atoms.

Scientific Research Applications

Chemistry:

Synthesis of Complex Molecules: Bis[2-(2-chloroethylsulfanyl)ethyl] carbonate is used as an intermediate in the synthesis of more complex organosulfur compounds.

Biology:

Biological Studies: The compound is used in studies related to its reactivity and interactions with biological molecules.

Medicine:

Potential Therapeutic Agents: Research is ongoing to explore the potential therapeutic applications of this compound and its derivatives.

Industry:

Chemical Manufacturing: The compound is used in the production of various chemicals and materials.

Mechanism of Action

Mechanism of Action: The mechanism of action of Bis[2-(2-chloroethylsulfanyl)ethyl] carbonate involves the formation of electrophilic species upon nucleophilic attack. These electrophilic species can readily react with macromolecules such as DNA, RNA, and proteins, leading to various biological effects .

Molecular Targets and Pathways:

DNA Cross-linking: The compound can cross-link DNA molecules, interfering with cellular processes.

Protein Interaction: It can interact with proteins, affecting their function and structure.

Comparison with Similar Compounds

Similar Compounds:

Bis(2-chloroethyl) sulfide:

Bis(2-chloroethyl) ether: Another related compound with similar chemical properties.

Nitrogen Mustards: Compounds like mechlorethamine, which have similar alkylating properties.

Uniqueness: Bis[2-(2-chloroethylsulfanyl)ethyl] carbonate is unique due to its carbonate moiety, which imparts distinct chemical properties and reactivity compared to other similar compounds .